Cas no 891105-63-8 (2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine)

• Product Name: 2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• CAS No: 891105-63-8
• MF: C₁₇H₁₁ClFN₅S
• MW: 371.819143533707
• CID: 6537126
• Update Time: 2025-07-20

2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-[[(2-chloro-6-fluorophenyl)methyl]thio]-6-(2-pyridinyl)-

• Inchi： 1S/C17H11ClFN5S/c18-12-4-3-5-13(19)11(12)10-25-17-22-21-16-8-7-15(23-24(16)17)14-6-1-2-9-20-14/h1-9H,10H2
• InChI Key： YZQNELKVOFICMF-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC3=C(F)C=CC=C3Cl)N1N=C(C1=NC=CC=C1)C=C2

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: -0.65±0.19(Predicted)

Additional information on 2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine

Introduction to Compound with CAS No. 891105-63-8 and Product Name: 2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine

The compound with the CAS number 891105-63-8 and the product name 2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in various therapeutic areas.

One of the most striking features of this compound is its intricate molecular architecture. The presence of a 1,2,4-triazole ring fused with a bpyridazine ring creates a unique scaffold that can interact with biological targets in novel ways. Additionally, the methylsulfanyl group attached to the phenyl ring introduces a polar moiety that can enhance solubility and binding affinity. These structural elements collectively contribute to the compound's potential as a pharmacological agent.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These molecules often exhibit favorable pharmacokinetic properties and can be tailored to target specific biological pathways. The compound in question has been synthesized through multi-step organic reactions, involving careful selection of reagents and catalysts to ensure high yield and purity. The synthesis process underscores the importance of precision and expertise in chemical manufacturing.

The 2-chloro-6-fluorophenyl moiety in the molecule is particularly noteworthy, as it has been shown to influence electronic properties and metabolic stability. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Furthermore, the fluorine atom introduces a lipophilic character that can improve membrane permeability, making the compound more suitable for oral administration.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects on enzymes and receptors involved in inflammatory pathways. The combination of structural features such as the triazole-bpyridazine core and the methylsulfanyl group suggests potential applications in treating conditions like arthritis and autoimmune diseases. These findings are particularly exciting given the growing demand for targeted therapies that minimize side effects.

Advanced computational methods have been employed to predict the binding interactions of this compound with potential targets. Molecular docking simulations have revealed promising binding affinities with enzymes such as kinases and phosphodiesterases. These simulations provide valuable insights into how the molecule might interact with biological systems at the molecular level.

The development of new drug candidates is a complex process that requires extensive testing to ensure safety and efficacy. Preclinical studies are underway to evaluate the pharmacological properties of this compound. These studies include assessments of toxicity, pharmacokinetics, and pharmacodynamics. The results of these studies will be crucial in determining whether this compound progresses to clinical trials.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacological properties of a molecule, often leading to improved bioavailability and metabolic stability. The 2-chloro-6-fluorophenyl group in this compound exemplifies how strategic functionalization can enhance therapeutic potential.

Future research directions include exploring derivatives of this compound to optimize its biological activity. By modifying functional groups or introducing new structural motifs, scientists can fine-tune the properties of the molecule for specific therapeutic applications. The versatility of heterocyclic chemistry makes compounds like this one invaluable tools for drug discovery.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies. Modern techniques such as flow chemistry and automated synthesis have enabled more efficient production processes for complex molecules. These innovations are essential for meeting the growing demand for novel pharmaceuticals.

In conclusion, the compound with CAS number 891105-63-8 and product name 2-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.